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Compound of Interest

Compound Name: 3-Bromoimidazo[1,2-B]pyridazine

Cat. No.: B100983

This document provides crucial safety protocols and logistical information for the handling,
storage, and disposal of 3-Bromoimidazo[1,2-B]pyridazine (CAS No: 18087-73-5). The
following procedures are designed for researchers, scientists, and professionals in drug
development to ensure safe laboratory practices.

Hazard Identification and Classification

3-Bromoimidazo[1,2-B]pyridazine is a chemical that requires careful handling due to its
potential health effects. The primary hazards are summarized below.

Hazard Classification GHS Hazard Statement Pictogram

S H315: Causes skin irritation.[1] E,
Skin Irritation (Category 2) lwialt text

[2]

o H319: Causes serious eye E,
Eye Irritation (Category 2A) o leialt text
irritation.[2]

Specific target organ toxicity — ]

) H335: May cause respiratory E,

Single exposure (Category 3), o leaalt text
) L irritation.[2]

Respiratory tract irritation

Personal Protective Equipment (PPE)
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Appropriate personal protective equipment must be worn at all times when handling 3-

Bromoimidazo[1,2-B]pyridazine to minimize exposure.

Protection Type

Recommended PPE

Specifications

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Must meet ANSI Z87.1
standards. A face shield may
be required for splash-prone

activities.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Gloves must be inspected
before use. Use proper glove
removal technique to avoid

skin contact.

Laboratory coat or chemical-

resistant apron.

A chemical-resistant apron
should be worn over the lab
coat when handling larger
gquantities or when there is a

significant risk of splashing.

Respiratory Protection

Use in a well-ventilated area. A
NIOSH-approved respirator
may be necessary if ventilation
is inadequate or if handling
fine powders that may become

airborne.

Engineering controls, such as
a fume hood, are the preferred
method for controlling

exposure.

Procedural Protocols

This protocol outlines the step-by-step procedure for the safe handling of 3-

Bromoimidazo[1,2-B]pyridazine in a laboratory setting.
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Preparation

Don appropriate PPE:
- Safety glasses/goggles
- Chemical-resistant gloves
- Lab coat

'

Prepare workspace:
- Ensure fume hood is operational

- Clear and clean the work area

;

(Gather all necessary materials and equipmena

- J
Proceed to handling
4 Hangling )
v
Weigh the required amount of
3-Bromoimidazo[1,2-B]pyridazine
inside the fume hood.
Carefully transfer the chemical to the reaction vessel.
If dissolving, add solvent slowly to prevent splashing.
S J
After experiment completion
4 Post-Handling )
A4
Decontaminate all equipment and work surfaces.
Dispose of waste in designated, labeled containers.
Gemove and dispose of gloves properly)
(Wash hands thoroughly with soap and Water.]
- J

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3-Bromoimidazo[1,2-B]pyridazine.
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Proper storage is essential to maintain the integrity of 3-Bromoimidazo[1,2-B]pyridazine and
to prevent accidents.

» Container: Keep the container tightly closed.

e Environment: Store in a cool, dry, and well-ventilated area. Some suppliers recommend
storage at room temperature.[3]

e Incompatibilities: Keep away from strong oxidizing agents.

In the event of a spill, follow these steps to ensure a safe and effective cleanup.

Assess the spill and ensure the area is well-ventilated.
Evacuate non-essential personnel.

:

GVear appropriate PPE, including respiratory protection if necessara

:

Gontain the spill using an inert absorbent material (e.g., vermiculite, sand))

:

(Carefully sweep or scoop the absorbed material into a labeled, sealable waste containeD

:

(Clean the spill area with a suitable solvent, followed by soap and water)

l
( )

Click to download full resolution via product page
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Caption: Step-by-Step Spill Response Procedure.

First Aid Measures

Immediate first aid is critical in the event of exposure.

Exposure Route First Aid Procedure

) Move the person to fresh air. If breathing is
Inhalation - ) ) )
difficult, give oxygen. Seek medical attention.[1]

Immediately wash the affected area with plenty
) of soap and water.[1] Remove contaminated
Skin Contact ] T ) )
clothing. If skin irritation persists, get medical

help.[1]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o i

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
_ water. Never give anything by mouth to an
Ingestion , . ,
unconscious person. Call a physician or poison

control center immediately.[1]

Disposal Plan

All waste materials, including empty containers and contaminated PPE, must be disposed of in
accordance with institutional, local, state, and federal regulations.

o Chemical Waste: Collect surplus and non-recyclable solutions in a designated, labeled
container. This material may be disposed of by a licensed professional waste disposal
service.[4] One method of disposal is to burn the material in a chemical incinerator equipped
with an afterburner and scrubber.[4]

» Contaminated Materials: Dispose of contaminated lab supplies (e.g., gloves, absorbent
materials) as hazardous waste in a sealed and labeled container.
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o Empty Containers: Dispose of as unused product.[4] Do not reuse empty containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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